Cas no 2227668-30-4 ((2S)-2-(2,3-dihydro-1H-inden-4-yl)oxirane)

• Product Name: (2S)-2-(2,3-dihydro-1H-inden-4-yl)oxirane
• CAS No: 2227668-30-4
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 6035467
• PubChem ID: 165978706
• Update Time: 2025-05-19

(2S)-2-(2,3-dihydro-1H-inden-4-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2,3-dihydro-1H-inden-4-yl)oxirane
• 2227668-30-4
• EN300-1746727

• Inchi： 1S/C11H12O/c1-3-8-4-2-6-10(9(8)5-1)11-7-12-11/h2,4,6,11H,1,3,5,7H2/t11-/m1/s1
• InChI Key： DBIQPRQPWCBUDC-LLVKDONJSA-N
• SMILES： O1C[C@@H]1C1C=CC=C2CCCC=12

Computed Properties

• Exact Mass: 160.088815002g/mol
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-(2,3-dihydro-1H-inden-4-yl)oxirane

Compound CAS No. 2227668-30-4: (2S)-2-(2,3-Dihydro-1H-inden-4-yl)oxirane

The compound (2S)-2-(2,3-dihydro-1H-inden-4-yl)oxirane with CAS No. 2227668-30-4 is a specialized organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines an epoxide functional group with a indenyl system. The indenyl moiety, derived from indene, contributes to the compound's stability and reactivity, making it a valuable building block in various synthetic pathways.

Recent studies have highlighted the potential of (2S)-configured epoxides in asymmetric synthesis, where stereochemistry plays a crucial role in determining the product's properties. The S configuration at the second carbon atom of this compound ensures high enantioselectivity in reactions, which is particularly advantageous in the pharmaceutical industry for synthesizing chiral molecules. Researchers have also explored the use of this compound as a precursor for advanced materials, such as polymers and nanoparticles, due to its ability to undergo controlled ring-opening reactions under specific conditions.

The synthesis of (2S)-2-(2,3-dihydro-1H-inden-4-yl)oxirane involves a multi-step process that typically begins with the preparation of the indene derivative. This is followed by epoxidation using selective oxidizing agents to introduce the epoxide group. The stereochemistry of the product is carefully controlled during this step to ensure the desired (S) configuration. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and stereochemistry of the final product.

In terms of applications, this compound has shown promise in catalytic processes, particularly in asymmetric catalysis. Its ability to act as a chiral ligand or catalyst precursor makes it valuable in industrial settings where high yields and selectivity are critical. Additionally, its use in polymer chemistry has been explored for developing novel materials with tailored mechanical and thermal properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (2S)-configured epoxides like this compound. Quantum mechanical calculations have revealed that the indenyl system stabilizes certain transition states during reactions, enhancing the compound's reactivity under specific conditions. These findings have opened new avenues for optimizing synthetic routes and improving product yields.

Moreover, environmental considerations have driven research into sustainable synthesis methods for this compound. Green chemistry approaches, such as using biodegradable solvents or enzymatic catalysis, are being investigated to reduce the ecological footprint of its production. These efforts align with global trends toward more eco-friendly chemical processes.

In conclusion, (2S)-2-(2,3-dihydro-1H-inden-4-yl)oxirane (CAS No. 2227668-30-4) is a versatile compound with significant potential in various chemical domains. Its unique structure and stereochemical properties make it a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in modern chemistry.